
Technical Support Center: Troubleshooting
Silver Dissolution in Nitric Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitric acid;silver

Cat. No.: B1681675 Get Quote

This guide is intended for researchers, scientists, and drug development professionals who are

encountering issues with the incomplete dissolution of silver in dilute nitric acid. The following

frequently asked questions (FAQs) and troubleshooting steps will help you identify and resolve

common problems in your experimental setup.

Frequently Asked Questions (FAQs)
Q1: Why is my silver not dissolving, or dissolving very slowly, in dilute nitric acid?

A1: The rate of silver dissolution in nitric acid is influenced by several key factors. Incomplete or

slow dissolution is often traced back to one or more of the following:

Incorrect Nitric Acid Concentration: The concentration of nitric acid is critical. While it may

seem counterintuitive, highly concentrated nitric acid can actually passivate the silver

surface, slowing down or halting the reaction. Conversely, if the acid is too dilute, the

reaction rate will also be very slow.[1][2][3][4]

Low Temperature: The dissolution of silver in nitric acid is an endothermic process, meaning

it requires heat to proceed at a reasonable rate. Room temperature dissolution is possible

but can be extremely slow.[5][6][7]

Insufficient Surface Area: The reaction occurs at the surface of the silver. If you are using

large pieces of silver with a low surface-area-to-volume ratio, the dissolution will be slow.
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Presence of Impurities: Certain impurities in the silver, particularly gold, can form a protective

layer that prevents the nitric acid from reaching the silver.[8][9]

Formation of an Insoluble Layer (Passivation): A layer of insoluble compounds can form on

the silver's surface, preventing further reaction. This can happen if there are contaminants in

your acid or on the silver itself.[10]

Q2: What is the optimal concentration of nitric acid for dissolving silver?

A2: For efficient dissolution of silver, a dilute solution of nitric acid is generally more effective

than a concentrated one.[2][3] Research indicates that the dissolution rate increases with acid

concentrations up to approximately 10 mol/L, but decreases at higher concentrations.[11][12]

[13][14] A common recommendation for practical purposes is to use a 1:1 dilution of

concentrated (70%) nitric acid with distilled water.[3]

Q3: How does temperature affect the dissolution of silver in nitric acid?

A3: Increasing the temperature will significantly increase the rate of dissolution.[12][13][14][15]

[16][17] Heating the solution helps to overcome the activation energy of the reaction. However,

it is important to control the temperature to avoid an overly vigorous or runaway reaction, which

can produce a large volume of nitrogen oxide fumes.[3] The reaction between silver and nitric

acid is exothermic once it starts, so it can generate its own heat.[6]

Q4: Can impurities in my silver sample prevent it from dissolving?

A4: Yes, impurities can significantly hinder the dissolution process. Gold, in particular, is a

common impurity that can cause issues. If the gold content in a silver alloy is too high (e.g.,

over 20%), it can form a coating on the surface that passivates the silver and prevents it from

reacting with the nitric acid.[8][9] Other metals like copper will typically dissolve along with the

silver.[18]

Q5: What are the reddish-brown fumes produced during the reaction, and are they dangerous?

A5: The reddish-brown fumes are nitrogen dioxide (NO₂), which is a toxic and corrosive gas.[5]

[7] This gas is a byproduct of the reaction between nitric acid and silver. It is crucial to perform

this procedure in a well-ventilated fume hood to avoid inhalation.
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Troubleshooting Guide
If you are experiencing incomplete dissolution of silver, follow these steps to diagnose and

resolve the issue.
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Parameter
Observation/Proble

m
Potential Cause

Recommended

Action

Acid Concentration
The reaction is very

slow or does not start.

The nitric acid may be

too concentrated,

causing passivation,

or too dilute.[2][4]

Adjust the

concentration. A 1:1

dilution of

concentrated (70%)

nitric acid with distilled

water is a good

starting point.[3]

Temperature

Dissolution is

occurring, but at an

impractically slow

rate.

The reaction

temperature is too

low.[5][7]

Gently heat the

solution. Be prepared

to remove the heat

source if the reaction

becomes too

vigorous.[6]

Surface Area

Large pieces of silver

are dissolving very

slowly from the

outside in.

The surface area of

the silver is

insufficient.

Increase the surface

area of the silver by

using smaller pieces,

such as shot,

granules, or powder.

[9]

Stirring

The solution around

the silver is colored,

but the bulk of the

silver is not reacting.

A localized layer of

saturated silver nitrate

solution may be

preventing fresh acid

from reaching the

silver surface.

Introduce or increase

the rate of stirring to

ensure the solution is

homogeneous and the

silver surface is

constantly exposed to

fresh acid.[15][17]

Impurities A dark or metallic

coating forms on the

silver, and the reaction

stops.

The silver may contain

a high percentage of

gold or other insoluble

impurities.[8][9]

If high gold content is

suspected, the silver

may need to be

alloyed with more

silver or a base metal

like copper to reduce

the relative gold
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percentage before

attempting dissolution.

Passivation

The reaction starts

and then stops, even

with sufficient acid

and heat. A non-

metallic film is visible

on the silver.

Formation of an

insoluble salt layer,

such as silver

chloride, if chloride ion

contamination is

present.

Ensure all glassware

is clean and that the

nitric acid and water

used are free from

chloride

contamination.

Experimental Protocols
Standard Protocol for Dissolving Silver in Dilute Nitric
Acid
Objective: To completely dissolve a known quantity of silver metal in dilute nitric acid to form

silver nitrate.

Materials:

Silver metal (e.g., shot, powder, or small pieces)

Concentrated nitric acid (HNO₃, ~70%)

Distilled or deionized water

Beaker or flask of appropriate size

Hot plate with magnetic stirring capability

Magnetic stir bar

Graduated cylinders

Personal Protective Equipment (PPE): chemical resistant gloves, safety goggles, lab coat

Procedure:
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Preparation:

Ensure all work is conducted in a certified fume hood.

Weigh the silver metal to be dissolved.

Place the silver in the beaker or flask.

Add a magnetic stir bar to the vessel.

Acid Dilution and Addition:

In a separate beaker, carefully measure the required volume of concentrated nitric acid. A

general guideline is to use approximately 1.5-2 mL of concentrated nitric acid for every

gram of silver.

Measure an equal volume of distilled or deionized water.

Slowly add the concentrated nitric acid to the water while stirring. Always add acid to

water, never the other way around.

Pour the diluted nitric acid solution over the silver in the reaction vessel.

Reaction and Dissolution:

Place the beaker on the hot plate and begin stirring at a moderate speed.

Gently heat the solution. The reaction will become more vigorous as the temperature

increases, and reddish-brown nitrogen dioxide gas will be evolved.[5][7]

Maintain a gentle heat and continue stirring until all the silver has dissolved. The solution

should become clear (it may be blue if copper is present as an impurity).

If the reaction slows and undissolved silver remains, it may be necessary to add a small

amount of additional nitric acid.

Completion and Cooling:
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Once all the silver is dissolved, turn off the heat and allow the solution to cool to room

temperature.

The resulting solution is aqueous silver nitrate.

Visual Troubleshooting Workflow
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Incomplete Silver Dissolution

Is Nitric Acid Concentration
Optimal (e.g., 1:1 dilution)?

Adjust Acid Concentration

No

Is the Solution Heated?

Yes

Gently Heat Solution

No
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Yes

Use Smaller Pieces
(Shot, Powder)

No

Is the Solution Being Stirred?

Yes

Introduce or Increase Stirring

No

Is a Coating Forming on the Silver?

Yes

Analyze Silver for Impurities
(e.g., Gold)

Yes

Dissolution Complete

No
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Caption: Troubleshooting workflow for incomplete silver dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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